Cas no 2227803-36-1 (rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227803-36-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5825553
• PubChem ID: 165968149
• Update Time: 2025-05-17

rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• 2227803-36-1
• EN300-1776694

• Inchi： 1S/C9H12N2O2/c1-5-4-10-11(2)8(5)6-3-7(6)9(12)13/h4,6-7H,3H2,1-2H3,(H,12,13)/t6-,7-/m1/s1
• InChI Key： XIEZXSALCMMEHZ-RNFRBKRXSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227803-36-1)

rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227803-36-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural motif combining a cyclopropane ring with a 1,4-dimethyl-1H-pyrazole moiety, making it an interesting subject for synthetic and medicinal chemistry studies. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration may influence biological activity and binding affinity to target proteins.

The growing demand for chiral building blocks in drug discovery has placed compounds like rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid in the spotlight. With the pharmaceutical industry's increasing focus on small molecule therapeutics and enzyme inhibitors, this compound's structural features make it a valuable candidate for developing novel bioactive molecules. Its carboxylic acid functionality provides an excellent handle for further derivatization, enabling the creation of amides, esters, and other derivatives with potential therapeutic applications.

From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid presents interesting challenges. The construction of the cyclopropane ring adjacent to the pyrazole system requires careful consideration of reaction conditions to control stereochemistry. Recent advances in asymmetric synthesis and catalysis have made such compounds more accessible to researchers, fueling interest in their potential applications.

In the context of current research trends, rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid aligns well with the search for new bioisosteres and scaffold-hopping strategies in medicinal chemistry. The pyrazole moiety is particularly noteworthy as it appears in numerous FDA-approved drugs, suggesting that derivatives of this compound may have favorable pharmacokinetic properties. Researchers are investigating whether the cyclopropane-carboxylic acid structure could serve as a rigid spacer or conformational constraint in drug design.

The compound's potential extends beyond pharmaceuticals into agrochemical research, where similar structures have shown activity as plant growth regulators or pest control agents. The presence of both hydrogen bond donor and acceptor sites in the molecule makes it particularly interesting for interactions with biological targets. As the agricultural sector seeks more selective and environmentally friendly compounds, rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid derivatives may offer new solutions.

From a commercial perspective, the availability of rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227803-36-1) is becoming increasingly important for research institutions and pharmaceutical companies. Suppliers offering high-purity samples with well-documented analytical data (including HPLC, NMR, and mass spectrometry) are in demand, as researchers require reliable materials for their investigations. The compound's stability under various conditions is also a subject of study, with implications for storage and handling protocols.

Recent publications have highlighted the potential of cyclopropane-containing compounds in addressing challenging therapeutic targets, particularly in central nervous system disorders and inflammatory diseases. The constrained geometry of the cyclopropane ring in rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid may provide unique advantages in drug-receptor interactions, making it a valuable scaffold for library development in high-throughput screening campaigns.

As computational chemistry and AI-driven drug discovery methods advance, compounds like rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid are being evaluated in silico for their potential binding modes and synthetic accessibility. The integration of machine learning approaches with traditional medicinal chemistry is creating new opportunities to explore the therapeutic potential of such structurally complex molecules more efficiently.

Quality control and analytical method development for rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid are critical areas of focus, particularly for researchers requiring enantiomerically pure material. The development of robust chiral separation methods and characterization techniques is essential to support the growing research interest in this compound and its derivatives.

Looking forward, the scientific community anticipates that rac-(1R,2R)-2-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid will continue to attract attention as a versatile chemical building block. Its unique combination of structural features positions it well for applications in fragment-based drug discovery, chemical biology probes, and the development of novel materials with specialized properties. As research progresses, we expect to see more publications and patents featuring this interesting compound and its derivatives.